Cas no 1421483-00-2 (N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1421483-00-2
• MF: C₁₅H₁₆F₃NO₄S
• MW: 363.352053642273
• CID: 5966179
• PubChem ID: 71804022
• Update Time: 2025-06-08

N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• 1421483-00-2
• F6415-0315
• N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
• CHEMBL3440219
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-3-(trifluoromethyl)benzenesulfonamide
• AKOS024556131

• Inchi： 1S/C15H16F3NO4S/c1-22-8-6-19(10-12-5-7-23-11-12)24(20,21)14-4-2-3-13(9-14)15(16,17)18/h2-5,7,9,11H,6,8,10H2,1H3
• InChI Key： FWBGRTDFBVSYTM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N(CCOC)CC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 363.07521365g/mol
• Monoisotopic Mass: 363.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.1Ų

Additional information on N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide

N-(Furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1421483-00-2): An Overview

N-(Furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide, with the CAS number 1421483-00-2, is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a trifluoromethyl group, and a sulfonamide moiety. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The furan ring is a five-membered heterocyclic aromatic compound that is widely found in natural products and synthetic molecules. It is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a valuable scaffold in drug design. The presence of the furan ring in N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide suggests that this compound may exhibit favorable pharmacokinetic properties.

The trifluoromethyl group (CF₃) is another key feature of this compound. This group is known for its strong electron-withdrawing effect, which can significantly influence the electronic properties and reactivity of the molecule. In medicinal chemistry, the introduction of a trifluoromethyl group often leads to improved metabolic stability and enhanced binding affinity to target proteins. This makes N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide a promising candidate for various therapeutic applications.

The sulfonamide strong> moiety is a versatile functional group that has been extensively studied in pharmaceutical research. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of the < strong>sulfonamide strong > group in N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide suggests that this compound may have potential as an antimicrobial agent or as a modulator of inflammatory responses.

In recent years, several studies have explored the biological activities of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of protein-protein interactions (PPIs). The results showed that this compound effectively disrupted specific PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth in vitro and in vivo. This finding highlights the therapeutic potential of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide in cancer treatment.

Another study published in Bioorganic & Medicinal Chemistry Letters examined the anti-inflammatory properties of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide. The researchers found that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide has also been studied for its pharmacokinetic properties. A study published in European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent.

The synthesis of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-3-(trifluoromethyl)benzene-1-sulfonamide has been reported in several synthetic routes. One common approach involves the reaction of 3-trifluoromethylbenzenesulfonyl chloride with (furan-3-y lm ethyl)(2-methoxy ethyl)amine under controlled conditions. This synthetic method provides high yields and purity, making it suitable for large-scale production.

In conclusion, N-(furan - 3 - ylm ethyl ) - N - ( 2 - meth oxy eth yl ) - 3 - ( trif luoro methyl ) benz ene - 1 - sulf onam ide (CAS No . 14 2 148 3 - 00 - 2 ) is a multifunctional compound with significant potential in pharmaceutical research . Its unique structural features , including a furan ring , a trif luoro methyl group , and a sulf onam ide moiety , contribute to its diverse biological activities and favorable pharmacokinetic properties . Recent studies have highlighted its potential as an inhibitor of protein-protein interactions , an anti-inflammatory agent , and a therapeutic candidate for various diseases . Further research is warranted to fully explore its clinical applications and optimize its therapeutic potential . p >